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Compound of Interest

Compound Name: Okenone

Cat. No.: B1252383

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the sample preparation and analysis of
Okenone, a unique carotenoid produced by purple sulfur bacteria. Okenone is a significant
biomarker in geological and environmental studies and possesses potential applications in
various fields due to its distinct chemical properties. The following sections offer step-by-step
guidance on extraction, purification, and analysis, along with data on solvent efficiency and
stability to ensure accurate and reproducible results.

Okenone Biosynthetic Pathway

The biosynthesis of Okenone in purple sulfur bacteria follows a specialized carotenoid
pathway. Understanding this pathway is crucial for studies related to microbial physiology,
genetic engineering for carotenoid production, and for interpreting the presence of Okenone
and its diagenetic product, okenane, in environmental samples.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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